Cas no 1805219-80-0 (5-Bromo-3-methyl-2-nitrobenzaldehyde)

• Product Name: 5-Bromo-3-methyl-2-nitrobenzaldehyde
• CAS No: 1805219-80-0
• MF: C₈H₆BrNO₃
• MW: 244.042141437531
• CID: 4789596
• Update Time: 2025-11-01

5-Bromo-3-methyl-2-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-methyl-2-nitrobenzaldehyde

• Inchi： 1S/C8H6BrNO3/c1-5-2-7(9)3-6(4-11)8(5)10(12)13/h2-4H,1H3
• InChI Key： RIIVVEKVLOUUGP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C(=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• XLogP3: 2.3
• Topological Polar Surface Area: 62.9

Additional information on 5-Bromo-3-methyl-2-nitrobenzaldehyde

Recent Advances in the Application of 5-Bromo-3-methyl-2-nitrobenzaldehyde (CAS: 1805219-80-0) in Chemical Biology and Pharmaceutical Research

5-Bromo-3-methyl-2-nitrobenzaldehyde (CAS: 1805219-80-0) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in drug discovery, chemical biology, and materials science. This research brief synthesizes the latest findings on this compound, highlighting its synthetic utility, biological activities, and emerging roles in pharmaceutical development. Recent studies have demonstrated its efficacy as a building block for the synthesis of complex heterocyclic compounds, which are pivotal in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 5-Bromo-3-methyl-2-nitrobenzaldehyde as a precursor for the development of novel kinase inhibitors. The researchers employed a multi-step synthetic route to derivatize the aldehyde group, yielding a library of compounds with potent inhibitory activity against tyrosine kinases. Notably, one derivative exhibited sub-micromolar IC50 values in cellular assays, suggesting its potential as a lead compound for cancer therapy. The study underscores the compound's role in facilitating structure-activity relationship (SAR) studies due to its modifiable functional groups.

In the realm of chemical biology, 5-Bromo-3-methyl-2-nitrobenzaldehyde has been utilized as a key intermediate in the synthesis of fluorescent probes. A 2022 ACS Chemical Biology report detailed its incorporation into a nitroreductase-activated probe for hypoxia imaging. The probe's selectivity and sensitivity were attributed to the nitro group's redox properties, which are tunable via the bromo and methyl substituents. This application highlights the compound's utility in developing diagnostic tools for pathological conditions characterized by hypoxia, such as solid tumors.

From a synthetic chemistry perspective, advancements in catalytic C-H functionalization have enabled the efficient modification of 5-Bromo-3-methyl-2-nitrobenzaldehyde. A 2023 Organic Letters publication demonstrated a palladium-catalyzed arylation at the 4-position, bypassing the need for pre-functionalized substrates. This methodology expands the compound's derivatization potential, offering a streamlined approach to accessing diverse chemical space for high-throughput screening campaigns.

Ongoing research is investigating the compound's safety profile and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties. Preliminary data from in vitro hepatic microsome assays indicate moderate metabolic stability, prompting medicinal chemists to explore structural modifications to improve pharmacokinetic parameters. These efforts align with the pharmaceutical industry's growing emphasis on developability early in the drug discovery pipeline.

In conclusion, 5-Bromo-3-methyl-2-nitrobenzaldehyde (CAS: 1805219-80-0) continues to prove its value as a multifaceted tool in chemical and pharmaceutical research. Its applications span from medicinal chemistry to chemical biology, with recent breakthroughs in probe development and synthetic methodology. Future research directions may focus on expanding its utility in targeted drug delivery systems and as a scaffold for covalent inhibitor design, leveraging its electrophilic aldehyde functionality.